Cas no 6222-11-3 (Carbonic acid, hexadecyl methyl ester)
6222-11-3 structure
Product Name:Carbonic acid, hexadecyl methyl ester
Carbonic acid, hexadecyl methyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbonic acid, hexadecyl methyl ester
- Methyl hexadecyl carbonate
- SCHEMBL1839720
- WZMKUTXQIPEPTH-UHFFFAOYSA-N
- 6222-11-3
- DTXSID30335695
-
- Inchi: 1S/C18H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18(19)20-2/h3-17H2,1-2H3
- InChI Key: WZMKUTXQIPEPTH-UHFFFAOYSA-N
- SMILES: O(C(=O)OC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 300.26658
- Monoisotopic Mass: 300.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 17
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Carbonic acid, hexadecyl methyl ester Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
6222-11-3 (Carbonic acid, hexadecyl methyl ester) Related Products
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